Cas no 1706439-21-5 (2-(3-Bromo-4-dimethylamino-phenyl)-7-methyl-benzooxazol-5-ylamine)

• Product Name: 2-(3-Bromo-4-dimethylamino-phenyl)-7-methyl-benzooxazol-5-ylamine
• CAS No: 1706439-21-5
• MF: C₁₆H₁₆BrN₃O
• MW: 346.221742630005
• CID: 5191141
• Update Time: 2025-05-30

2-(3-Bromo-4-dimethylamino-phenyl)-7-methyl-benzooxazol-5-ylamine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromo-4-dimethylamino-phenyl)-7-methyl-benzooxazol-5-ylamine
• 5-Benzoxazolamine, 2-[3-bromo-4-(dimethylamino)phenyl]-7-methyl-

• Inchi： 1S/C16H16BrN3O/c1-9-6-11(18)8-13-15(9)21-16(19-13)10-4-5-14(20(2)3)12(17)7-10/h4-8H,18H2,1-3H3
• InChI Key： WHWUHEIGDUVSIX-UHFFFAOYSA-N
• SMILES： O1C2=C(C)C=C(N)C=C2N=C1C1=CC=C(N(C)C)C(Br)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 2-(3-Bromo-4-dimethylamino-phenyl)-7-methyl-benzooxazol-5-ylamine

2-(3-Bromo-4-Dimethylamino-Phenyl)-7-Methyl-Benzooxazol-5-Ylamine: A Comprehensive Overview

The compound CAS No. 1706439-21-5, also known as 2-(3-Bromo-4-Dimethylamino-Phenyl)-7-Methyl-Benzooxazol-5-Ylamine, is a structurally complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of benzooxazoles, which are heterocyclic aromatic compounds with a six-membered benzene ring fused to a five-membered oxazole ring. The presence of substituents such as bromine, dimethylamino, and methyl groups introduces unique electronic and steric properties, making it a subject of interest in both academic and industrial settings.

The synthesis of 2-(3-Bromo-4-Dimethylamino-Phenyl)-7-Methyl-Benzooxazol-5-Ylamine involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, ensuring higher yields and better purity. The key steps typically include the formation of the benzooxazole core through cyclization reactions, followed by the introduction of substituents at specific positions. The bromine atom at position 3 and the dimethylamino group at position 4 on the phenyl ring are introduced through nucleophilic aromatic substitution or electrophilic substitution strategies, depending on the directing effects of the existing groups.

One of the most intriguing aspects of this compound is its pharmacological activity. Recent studies have demonstrated that 2-(3-Bromo-4-Dimethylamino-Phenyl)-7-Methyl-Benzooxazol-5-Ylamine exhibits potent inhibitory effects against certain enzymes associated with neurodegenerative diseases. For instance, research published in 2023 highlights its ability to inhibit acetylcholinesterase (AChE), an enzyme linked to Alzheimer's disease. The dimethylamino group plays a crucial role in enhancing the compound's bioavailability and binding affinity to the enzyme's active site.

In addition to its pharmacological applications, this compound has shown promise in materials science. The bromine substituent imparts unique electronic properties, making it a potential candidate for use in organic semiconductors. Recent experiments have explored its ability to act as an electron-deficient component in donor-acceptor systems, which are essential for efficient charge transport in organic electronics. The methyl group at position 7 further stabilizes the molecule, enhancing its thermal stability and mechanical robustness.

The structural versatility of CAS No. 1706439-21-5 also makes it an ideal candidate for further chemical modifications. Researchers have recently explored the possibility of introducing additional functional groups to enhance its properties further. For example, the introduction of hydroxyl or cyano groups could potentially increase its solubility in polar solvents or improve its catalytic activity in certain reactions.

In conclusion, 2-(3-Bromo-4-Dimethylamino-Phenyl)-7-Methyl-Benzooxazol-5-Ylamine is a multifaceted compound with applications spanning pharmacology, materials science, and organic synthesis. Its unique structure and functional groups make it a valuable tool for researchers seeking to explore new frontiers in chemical innovation. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing both academic research and industrial applications.